![molecular formula C25H25BrN2O6 B5227160 1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate](/img/structure/B5227160.png)
1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate
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Overview
Description
1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate, also known as BNN-20, is a chemical compound that has been widely studied for its potential therapeutic applications. BNN-20 is a piperazine derivative that has been shown to have both anxiolytic and antidepressant effects in animal models. In
Scientific Research Applications
1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been studied for its potential therapeutic applications in several areas. In animal models, this compound has been shown to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain and as a neuroprotective agent.
Mechanism of Action
The exact mechanism of action of 1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is not fully understood. However, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF) in the hippocampus, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, it has been shown to increase the levels of serotonin and norepinephrine in the brain. It has also been shown to decrease the levels of corticosterone, a stress hormone. This compound has been shown to increase the levels of BDNF in the hippocampus, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have consistent effects in animal models. However, there are some limitations to its use. This compound has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in some experiments.
Future Directions
There are several future directions for research on 1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate. One area of research is to further explore its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Another area of research is to better understand its mechanism of action and how it affects neurotransmitter systems in the brain. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1-(4-bromobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate involves several steps. First, 4-bromobenzylamine is reacted with 2-naphthol to form 4-bromobenzyl-2-naphthol. This intermediate is then reacted with piperazine and acetic anhydride to form this compound. The final product is obtained as an oxalate salt.
Properties
IUPAC Name |
1-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23BrN2O2.C2H2O4/c24-21-8-5-18(6-9-21)16-25-11-13-26(14-12-25)23(27)17-28-22-10-7-19-3-1-2-4-20(19)15-22;3-1(4)2(5)6/h1-10,15H,11-14,16-17H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIWUNULGMODKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)Br)C(=O)COC3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25BrN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
529.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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